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Compound of Interest

Compound Name: 2,5-Dimethyl-1,5-hexadiene

Cat. No.: B165583

An In-Depth Technical Guide to 2,5-Dimethyl-1,5-
hexadiene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,5-Dimethyl-1,5-hexadiene, a
diolefin of interest in synthetic organic chemistry. It details the compound's chemical and
physical properties, including its CAS number and molecular weight. While direct applications
in drug development and established signaling pathway interactions are not extensively
documented in current literature, this guide explores its synthesis and potential as a versatile
chemical intermediate. Particular attention is given to the synthesis of its isomer, 2,5-dimethyl-
2,4-hexadiene, a known precursor to pyrethroid insecticides, which provides context for the
reactivity and potential applications of the broader class of dimethylhexadienes.

Core Chemical and Physical Properties

2,5-Dimethyl-1,5-hexadiene is a colorless to light yellow liquid. Its fundamental properties are
summarized in the table below for easy reference.
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Property Value Reference
CAS Number 627-58-7 [1112]
Molecular Formula CsHaia [1][2]
Molecular Weight 110.20 g/mol [11[2]
Density 0.74 g/mL [3]

Boiling Point 116 °C [3]

Melting Point -75°C [3]
Refractive Index 1.4290 [3]
InChiKey DSAYAFZWRDYBQY- (4]

UHFFFAOYSA-N

SMILES CC(=C)CcCcC(C)=C [3]14]

Synthesis and Experimental Protocols

While detailed protocols for the direct synthesis of 2,5-Dimethyl-1,5-hexadiene are not widely
published, a reference in the Journal of the American Chemical Society points to a potential
synthetic route.[3]

More readily available in the literature are detailed experimental procedures for the synthesis of
its isomer, 2,5-dimethyl-2,4-hexadiene, which is a valuable intermediate in the production of
pyrethroid insecticides.[5] The primary method for its synthesis is the Prins condensation of
isobutylene or tert-butyl alcohol with isobutyraldehyde.

Experimental Protocol: Synthesis of 2,5-Dimethyl-2,4-
hexadiene via Prins Condensation

This protocol is adapted from a study on the selective synthesis of 2,5-dimethyl-2,4-hexadiene
over molecular sieve catalysts.[5][6]

Materials:

 Isobutyraldehyde (IBA)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethyl-1_5-hexadiene
https://www.scbt.com/p/2-5-dimethyl-1-5-hexadiene-627-58-7
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethyl-1_5-hexadiene
https://www.scbt.com/p/2-5-dimethyl-1-5-hexadiene-627-58-7
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethyl-1_5-hexadiene
https://www.scbt.com/p/2-5-dimethyl-1-5-hexadiene-627-58-7
https://www.chemsynthesis.com/base/chemical-structure-10204.html
https://www.chemsynthesis.com/base/chemical-structure-10204.html
https://www.chemsynthesis.com/base/chemical-structure-10204.html
https://www.chemsynthesis.com/base/chemical-structure-10204.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethyl-1_5-hexadiene
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PHN34350EM
https://www.chemsynthesis.com/base/chemical-structure-10204.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PHN34350EM
https://www.benchchem.com/product/b165583?utm_src=pdf-body
https://www.chemsynthesis.com/base/chemical-structure-10204.html
https://dmto.dicp.ac.cn/dnl12eng/2004-17.PDF
https://dmto.dicp.ac.cn/dnl12eng/2004-17.PDF
https://www.researchgate.net/publication/238501205_Selective_synthesis_of_25-dimethyl-24-hexadiene_over_molecular_sieve_catalysts_in_a_liquid_phase_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e tert-Butyl alcohol (TBOH)

e HZSM-5 molecular sieve catalyst (Si/Al ratio of 39)
e 1,4-Dioxane (solvent)

Procedure:

e A 200 ml autoclave equipped with a temperature controller is charged with 5 ml of
isobutyraldehyde, 20 ml of tert-butyl alcohol, 3 g of fresh HZSM-5 molecular sieve catalyst,
and 25 ml of 1,4-dioxane.

o The autoclave is sealed and the reaction is carried out at 160 °C under autogenous pressure
for 8 hours with stirring.

 After the reaction period, the autoclave is cooled to room temperature.

e The liquid products are collected and analyzed by gas chromatography to determine the
conversion and yield.

Results: Under these conditions, an isobutyraldehyde conversion of up to 78.6% can be
achieved, with a 57.8% yield of 2,5-dimethyl-2,4-hexadiene.[5][6]

Logical Workflow for the Synthesis of 2,5-Dimethyl-2,4-hexadiene:
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Caption: Workflow for the synthesis of 2,5-dimethyl-2,4-hexadiene.

Reactivity and Potential Applications in Synthesis

The presence of two terminal double bonds in 2,5-Dimethyl-1,5-hexadiene makes it a
candidate for various chemical transformations, including cyclization reactions.[7] While specific
applications in drug synthesis are not well-documented, its structural motifs suggest potential
as a building block for more complex molecules.
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Its isomer, 2,5-dimethyl-2,4-hexadiene, serves as a key intermediate in the synthesis of
chrysanthemic acids, which are essential components of pyrethroid insecticides.[5] This
underscores the potential utility of dimethylhexadiene scaffolds in the development of
biologically active compounds.

Biological Activity and Toxicology

There is a notable lack of direct research on the biological activity and signaling pathway
interactions of 2,5-Dimethyl-1,5-hexadiene. General toxicological information suggests that it
is a skin and strong eye irritant.[1] Ingestion may pose an aspiration hazard, potentially causing
lung injury.[1] Due to its chemical class, it is also considered a potential neurotoxin.

Conclusion

2,5-Dimethyl-1,5-hexadiene is a chemical compound with well-defined physical and chemical
properties. While its direct application in drug development and its biological interactions
remain largely unexplored, its structural features and the known applications of its isomer
suggest its potential as a synthetic intermediate. The provided synthesis protocol for 2,5-
dimethyl-2,4-hexadiene offers a valuable starting point for researchers interested in the
chemistry of dimethylhexadienes. Further investigation into the reactivity and potential
biological effects of 2,5-Dimethyl-1,5-hexadiene is warranted to fully elucidate its utility for
medicinal and agricultural chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,5-Dimethyl-1,5-hexadiene CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165583#2-5-dimethyl-1-5-hexadiene-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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